Cas no 1381947-37-0 (tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate)

tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate structure
1381947-37-0 structure
Product Name:tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
CAS No:1381947-37-0
MF:C11H20INO2
MW:325.186475753784
CID:2092263
PubChem ID:57364275
Update Time:2025-04-21

tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
    • AKOS015924520
    • SB52147
    • 1-Azetidinecarboxylic acid, 3-(3-iodopropyl)-, 1,1-dimethylethyl ester
    • 1381947-37-0
    • tert-butyl3-(3-iodopropyl)azetidine-1-carboxylate
    • MDL: MFCD18206288
    • Inchi: 1S/C11H20INO2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-8H2,1-3H3
    • InChI Key: GRBFCIUGZBUBFW-UHFFFAOYSA-N
    • SMILES: ICCCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 325.05388Da
  • Monoisotopic Mass: 325.05388Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Security Information

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